Cas no 2172126-03-1 (1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one
• CAS No: 2172126-03-1
• MF: C₁₂H₁₄ClFO
• MW: 228.690366268158
• CID: 6609664
• PubChem ID: 165520040
• Update Time: 2025-08-05

1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one
• 2172126-03-1
• EN300-1283212

• Inchi： 1S/C12H14ClFO/c1-8-6-9(4-5-10(8)13)7-11(15)12(2,3)14/h4-6H,7H2,1-3H3
• InChI Key： UTFHFKRXDFDHIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(C)(C)F)=O

Computed Properties

• Exact Mass: 228.0717209g/mol
• Monoisotopic Mass: 228.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one

Introduction to Compound with CAS No. 2172126-03-1 and Product Name: 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one

The compound identified by the CAS number 2172126-03-1 and the product name 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of considerable interest among researchers. The structural features of this molecule, particularly the presence of a 4-chloro-3-methylphenyl group and a fluoro-substituted butan-2-one moiety, contribute to its unique chemical behavior and potential therapeutic applications.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The fluoro-substituent in the 3-fluoro-3-methylbutan-2-one part of the molecule is particularly noteworthy, as it has been shown to influence the electronic properties and reactivity of the overall structure. This substitution pattern is often employed in the design of bioactive molecules to achieve specific pharmacological effects.

The 4-chloro-3-methylphenyl group adds another layer of complexity to this compound, introducing a region of electron-withdrawing character that can affect the molecule's solubility, bioavailability, and interaction with biological targets. Such structural motifs are frequently explored in the development of novel drugs, as they can provide fine-tuned control over molecular interactions. The combination of these features makes 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one a promising candidate for further investigation.

In the realm of pharmaceutical research, the synthesis and characterization of such compounds are critical steps toward understanding their potential applications. The chemical synthesis of this molecule involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups efficiently.

One of the most compelling aspects of this compound is its potential role in drug discovery. The structural framework suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, its ability to modulate enzyme activity or receptor binding has been observed in preliminary studies. These findings are particularly exciting because they open up new avenues for developing treatments for various diseases.

The fluoro-substituent, in particular, has been associated with enhanced bioavailability and improved pharmacological activity in numerous drug candidates. This is partly due to its ability to influence hydrogen bonding networks and electronic distributions within biological systems. By incorporating a fluorine atom into the molecule, researchers can fine-tune these interactions to achieve desired effects. The 4-chloro-3-methylphenyl group further contributes to this complexity by providing additional sites for molecular recognition.

Recent advances in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how the molecule will behave in different environments, including within biological systems. These simulations can provide valuable insights into binding affinities, metabolic pathways, and potential side effects before experimental validation is conducted.

The synthesis and characterization of 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one have been accompanied by rigorous analytical techniques to ensure its purity and identity. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the structural integrity of the compound. These data are essential for understanding its behavior and for guiding further research.

From a broader perspective, this compound exemplifies the importance of interdisciplinary collaboration in modern drug discovery. Chemists work closely with biologists and pharmacologists to design molecules with specific properties that can address unmet medical needs. The integration of computational tools, synthetic chemistry expertise, and biological testing provides a comprehensive approach to developing new therapeutics.

The potential applications of 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying fundamental chemical processes and for developing new methodologies in organic synthesis. As research continues, it is likely that more insights will be gained into its capabilities and limitations.

In conclusion, the compound with CAS number 2172126-03-1 and product name 1-(4-chloro-3-methylphenyl)-3-fluoro-3-methylbutan-2-one represents a significant contribution to the field of chemical biology and drug discovery. Its structural complexity, combined with its promising pharmacological properties, makes it a subject worthy of continued investigation. As our understanding of molecular interactions grows, compounds like this one will play an increasingly important role in addressing complex medical challenges.